Cas no 2380-20-3 (Octadecanoic acid,5-oxo-, methyl ester)

• Product Name: Octadecanoic acid,5-oxo-, methyl ester
• CAS No: 2380-20-3
• MF: C₁₉H₃₆O₃
• MW: 312.48734664917
• CID: 250941
• PubChem ID: 24861343
• Update Time: 2025-04-19

Octadecanoic acid,5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,5-oxo-, methyl ester
• Methyl 5-Oxooctadecanoate
• 345709_ALDRICH
• 5-oxo-octadecanoic acid methyl ester
• 5-Oxo-octadecansaeure-methylester
• 5-oxostearic acid methyl ester
• AC1MQWRL
• ACMC-1CBVO
• CTK4F2299
• I04-9698
• methyl ester of 5-ketostearic acid
• DTXSID80392910
• Methyl 5-oxo-octadecanoate
• 2380-20-3
• Methyl 5-oxooctadecanoate, 99%
• METHYL5-OXOOCTADECANOATE
• Methyl 5-oxooctadecanoate,99%
• BVRPGVKJUHZXTH-UHFFFAOYSA-N
• methyl 5-oxostearate
• SCHEMBL8728909
• AKOS015894366
• J-015216

• MDL： MFCD00134154
• Inchi： 1S/C19H36O3/c1-3-4-5-6-7-8-9-10-11-12-13-15-18(20)16-14-17-19(21)22-2/h3-17H2,1-2H3
• InChI Key： BVRPGVKJUHZXTH-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)OC)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 312.26658
• Monoisotopic Mass: 312.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 6.3
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.911
• Melting Point: 58-60 °C (lit.)
• Boiling Point: 404.6°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.448
• PSA: 43.37
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Octadecanoic acid,5-oxo-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters